Cas no 18711-12-1 (6,7-Dichloroindoline-2,3-dione)

• Product Name: 6,7-Dichloroindoline-2,3-dione
• CAS No: 18711-12-1
• MF: C₈H₃Cl₂NO₂
• MW: 216.020920038223
• MDL: MFCD03618551
• CID: 123151
• PubChem ID: 16786802
• Update Time: 2025-07-01

6,7-Dichloroindoline-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 6,7-Dichloroindoline-2,3-dione
• 1H-Indole-2,3-dione,6,7-dichloro-
• 6,7-DICHLORO-1H-INDOLE-2,3-DIONE
• 6,7-Dichlor-indolin-2,3-dion
• 6,7-dichloro-indoline-2,3-dione
• 6,7-dichloroisatin
• Isatin-based compound,54
• Isatin-based compound, 54
• CS-0139771
• 74ACJ5NG5T
• 6,7-dichlorisatin
• EN300-36024
• AKOS000139553
• BDBM22834
• CHEMBL-222292
• AMY7813
• 6,7-dichloro-2,3-dihydro-1H-indole-2,3-dione
• XTXIILHWOQZVAQ-UHFFFAOYSA-N
• Z247609732
• MFCD03618551
• PD182782
• SCHEMBL1248801
• 18711-12-1
• 6,7-Bis(chloranyl)-1H-indole-2,3-dione
• FT-0620847
• J-012036
• UNII-74ACJ5NG5T
• SB64789
• AS-61044
• 1H-Indole-2,3-dione, 6,7-dichloro-
• CHEMBL222292
• DTXSID30588487
• DB-196877
• STL381782
• A12183

• MDL： MFCD03618551
• Inchi： 1S/C8H3Cl2NO2/c9-4-2-1-3-6(5(4)10)11-8(13)7(3)12/h1-2H,(H,11,12,13)
• InChI Key： XTXIILHWOQZVAQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2C(C(NC=21)=O)=O)Cl

Computed Properties

• Exact Mass: 214.95400
• Monoisotopic Mass: 214.9540837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.643
• Refractive Index: 1.638
• PSA: 46.17000
• LogP: 2.26620

Additional information on 6,7-Dichloroindoline-2,3-dione

Introduction to 6,7-Dichloroindoline-2,3-dione (CAS No: 18711-12-1)

6,7-Dichloroindoline-2,3-dione, identified by its Chemical Abstracts Service (CAS) number 18711-12-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic diketone has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and material science. The presence of chlorine substituents at the 6th and 7th positions enhances its reactivity, making it a valuable intermediate in synthesizing more complex molecules.

The compound belongs to the indoline family, a class of nitrogen-containing heterocycles that are widely studied for their biological activities. Indoline derivatives have shown promise in various therapeutic areas, including oncology, anti-inflammatory agents, and antimicrobial treatments. The dichloro substitution pattern in 6,7-Dichloroindoline-2,3-dione introduces unique electronic properties that can be exploited in designing molecules with specific pharmacological profiles.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting post-translational modifications such as protein phosphorylation. 6,7-Dichloroindoline-2,3-dione has been explored as a key intermediate in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. Its structural motif allows for facile modifications at the nitrogen and oxygen atoms, enabling the creation of libraries of compounds with tailored biological activities.

One of the most compelling aspects of 6,7-Dichloroindoline-2,3-dione is its role in medicinal chemistry as a scaffold for drug development. Researchers have leveraged its reactivity to introduce various functional groups, leading to the discovery of novel therapeutic agents. For instance, studies have demonstrated its utility in generating indoline-based compounds that exhibit inhibitory effects on enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as diabetes and neurodegenerative disorders.

The synthesis of 6,7-Dichloroindoline-2,3-dione typically involves multi-step organic reactions starting from readily available precursors. The chlorination step is critical and often requires precise control to ensure high yield and selectivity. Advances in catalytic methods have improved the efficiency of these transformations, making the compound more accessible for research purposes. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste and energy consumption.

In material science, 6,7-Dichloroindoline-2,3-dione has been investigated for its potential applications in organic electronics. Its conjugated system and electron-withdrawing nature make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. By modifying its structure through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, researchers can tailor its electronic properties to meet specific requirements for optoelectronic applications.

The biological activity of 6,7-Dichloroindoline-2,3-dione has been further explored through computational modeling and high-throughput screening techniques. These approaches have accelerated the identification of lead compounds for drug development. For example, virtual screening has been used to predict binding interactions between 6,7-Dichloroindoline-2,3-dione-derived molecules and target proteins. Such computational studies provide insights into molecular recognition mechanisms and aid in optimizing drug candidates for better efficacy and reduced side effects.

The compound's versatility also extends to its role as a building block in polymer chemistry. Indoline-based polymers exhibit interesting properties such as thermal stability and mechanical strength, making them suitable for advanced materials applications. By incorporating functional groups into the polymer backbone derived from 6,7-Dichloroindoline-2,3-dione, scientists can create materials with tailored characteristics for use in coatings, adhesives, and specialty plastics.

Ongoing research continues to uncover new possibilities for 6,7-Dichloroindoline-2,3-dione. Innovations in synthetic methodologies are enabling the preparation of more complex derivatives with enhanced functionalities. Additionally, interdisciplinary collaborations between chemists、biologists、and engineers are fostering novel applications across multiple domains. As our understanding of molecular interactions deepens，the potential uses for this compound are likely to expand further，driving advancements in both medicine and technology.